Cas no 138109-65-6 (Pentafluoro-L-phenylalanine)

• Product Name: Pentafluoro-L-phenylalanine
• CAS No: 138109-65-6
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 105702
• Update Time: 2025-06-19

Pentafluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,2,3,4,5,6-pentafluoro-, hydrochloride (9CI)
• PENTAFLUORO-L-PHENYLALANINE
• VJJ37GCZ42
• Pentafluorophenylalanine, L-
• MFCD01860881
• SCHEMBL158168
• 34702-59-5
• (S)-2-Amino-3-(perfluorophenyl)propanoicacid
• (2S)-2-amino-3-(2,3,4,5,6-pentafluorophenyl)propanoic acid
• 138109-65-6
• L-Pentafluorophenylalanine
• CS-0158433
• DTXSID00375801
• AKOS015890220
• DS-3939
• FLUORINATED PHENYLALANINE
• AC-5835
• (S)-2-Amino-3-(perfluorophenyl)propanoic acid
• D-2,3,4,5,6-Pentafluorophenylalanine
• L-2,3,4,5,6-Pentafluorophenylalanine
• Q27464395
• 2,3,4,5,6-PENTAFLUORO-L-PHENYLALANINE
• L-PENTAFLUOROPHE
• H-PHE(F5)-OH
• UNII-VJJ37GCZ42
• A822352
• (2S)-2-Azaniumyl-3-(2,3,4,5,6-pentafluorophenyl)propanoate
• C74787
• L-Phenylalanine, 2,3,4,5,6-pentafluoro-
• P2085
• Pentafluoro-L-phenylalanine

• Inchi： 1S/C9H6F5NO2/c10-4-2(1-3(15)9(16)17)5(11)7(13)8(14)6(4)12/h3H,1,15H2,(H,16,17)/t3-/m0/s1
• InChI Key： YYTDJPUFAVPHQA-VKHMYHEASA-N
• SMILES： FC1C(=C(C(=C(C=1C[C@@H](C(=O)O)N)F)F)F)F

Computed Properties

• Exact Mass: 255.032
• Monoisotopic Mass: 255.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.609
• Boiling Point: 286.3°Cat760mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.485
• PSA: 40.54000
• LogP: 2.59980

Pentafluoro-L-phenylalanine Security Information

• Storage Condition：Store at 0°C

Additional information on Pentafluoro-L-phenylalanine

Introduction to Pentafluoro-L-phenylalanine (CAS No. 138109-65-6)

Pentafluoro-L-phenylalanine, identified by the Chemical Abstracts Service Number (CAS No.) 138109-65-6, is a fluorinated derivative of the essential amino acid L-phenylalanine. This compound has garnered significant attention in the field of medicinal chemistry and biotechnology due to its unique structural properties and potential therapeutic applications. The introduction of fluorine atoms into the phenylalanine backbone confers distinct physicochemical characteristics, including enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles, making it a valuable scaffold for drug design and development.

The synthesis of Pentafluoro-L-phenylalanine involves sophisticated organic transformations, typically employing protective group strategies and fluorination methodologies to ensure regioselectivity and high yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been instrumental in constructing the pentafluorophenyl moiety. These synthetic approaches not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of precision in molecular construction for achieving desired biological activity.

In recent years, Pentafluoro-L-phenylalanine has been explored as a key intermediate in the development of novel therapeutic agents. Its fluorinated aromatic ring enhances lipophilicity, which is a critical factor in drug absorption and distribution. Furthermore, fluorine atoms can modulate protease resistance, a property that has been leveraged in antiviral and anticancer drug formulations. For instance, research published in high-impact journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* demonstrates its utility in designing protease inhibitors that exhibit superior efficacy against disease-causing pathogens.

One of the most compelling aspects of Pentafluoro-L-phenylalanine is its potential application in targeted therapy. By incorporating this amino acid derivative into peptide-based drugs, researchers have developed molecules with enhanced tumor-specificity. Studies indicate that fluorinated phenylalanine residues can improve the pharmacokinetic behavior of peptide analogs by reducing enzymatic degradation. This has opened new avenues for treating chronic diseases where sustained drug delivery is crucial.

The role of Pentafluoro-L-phenylalanine in biomaterials science is another area of growing interest. Its incorporation into polymers and nanoparticles has led to the development of advanced drug delivery systems with tunable release profiles. These materials are particularly promising for localized treatments, where minimizing systemic side effects is paramount. For example, nanoparticles functionalized with Pentafluoro-L-phenylalanine have shown promise in delivering anticancer agents directly to tumor sites, thereby improving therapeutic outcomes while reducing toxicity.

Advances in computational chemistry have further accelerated the discovery process involving Pentafluoro-L-phenylalanine. Molecular modeling studies have elucidated its interactions with biological targets at an atomic level, providing insights into structure-activity relationships. These simulations have guided the optimization of lead compounds for improved potency and selectivity. The integration of machine learning algorithms with experimental data has enabled rapid screening of derivatives, significantly shortening the drug development timeline.

The environmental impact of fluorinated compounds has also been a subject of rigorous investigation. While Pentafluoro-L-phenylalanine offers numerous benefits in medicinal applications, its persistence in ecosystems necessitates careful consideration during synthesis and disposal. Researchers are exploring green chemistry approaches to minimize waste and reduce hazardous byproducts. For instance, catalytic methods that employ recyclable ligands and solvent-free conditions are being developed to make fluorination processes more sustainable.

Future directions for Pentafluoro-L-phenylalanine research include its exploration as a building block for next-generation biologics. The growing field of biopharmaceuticals demands innovative strategies for enhancing protein stability and bioavailability. By incorporating this fluorinated amino acid into therapeutic proteins, scientists aim to develop drugs with extended half-lives and improved patient compliance. Preliminary results from ongoing clinical trials suggest that derivatives of Pentafluoro-L-phenylalanine could revolutionize treatments for genetic disorders and autoimmune diseases.

In conclusion, Pentafluoro-L-phenylalanine (CAS No. 138109-65-6) represents a cornerstone in modern pharmaceutical innovation. Its unique chemical properties have paved the way for groundbreaking discoveries across multiple disciplines, from synthetic organic chemistry to nanomedicine and computational biology. As research continues to uncover new applications for this remarkable compound, its impact on global health is poised to expand exponentially.